Cas no 862105-52-0 (N-(4-Butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide)

• Product Name: N-(4-Butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• CAS No: 862105-52-0
• MF: C₂₂H₂₆N₄OS
• MW: 394.533043384552
• CID: 5701955
• Update Time: 2025-06-29

N-(4-Butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• Acetamide, N-(4-butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-
• N-(4-Butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Inchi： 1S/C22H26N4OS/c1-3-5-9-17-12-14-19(15-13-17)23-20(27)16-28-22-25-24-21(26(22)4-2)18-10-7-6-8-11-18/h6-8,10-15H,3-5,9,16H2,1-2H3,(H,23,27)
• InChI Key： PWELPDRCQHNJCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)CSC1N(CC)C(C2=CC=CC=C2)=NN=1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• pka: 13.00±0.70(Predicted)

Additional information on N-(4-Butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

N-(4-Butylphenyl)-2-[(4-Ethyl-5-Phenyl-4H-1,2,4-Triazol-3-Yl)Sulfanyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 862105-52-0, known as N-(4-butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a 1,2,4-triazole ring, a sulfanyl group, and an acetamide moiety. The presence of these functional groups makes it versatile and valuable in both academic research and industrial applications.

Recent studies have highlighted the importance of 1,2,4-triazole derivatives in medicinal chemistry due to their potential as bioactive agents. The sulfanyl group in this compound is particularly noteworthy as it contributes to its stability and reactivity. Additionally, the acetamide moiety enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as an antimicrobial agent, where it has shown promising results against various bacterial and fungal strains.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the preparation of the triazole ring through a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction and the subsequent introduction of the sulfanyl group via nucleophilic substitution. The final step involves the coupling of the acetamide moiety using peptide coupling reagents. This intricate synthesis pathway underscores the compound's complexity and highlights its value in chemical research.

In terms of applications, this compound has found utility in the field of agricultural chemistry as a potential plant growth regulator. Recent experiments have demonstrated its ability to enhance crop yield by promoting root development and improving nutrient uptake. Furthermore, its role as a biodegradable polymer additive has been explored, where it serves as a stabilizing agent to extend the shelf life of biodegradable plastics.

From an environmental perspective, this compound has been studied for its potential as a green chemical alternative to traditional synthetic agents. Its biodegradability and low toxicity make it a sustainable choice for various industrial processes. Researchers have also investigated its use in catalytic systems, where it acts as a ligand to enhance the efficiency of catalytic reactions in organic synthesis.

Looking ahead, the future of this compound lies in its further exploration for biomedical applications. Ongoing studies are focusing on its potential as an anticancer agent, where preliminary results suggest selective cytotoxicity against cancer cells without significant harm to healthy cells. Additionally, its role in neuroprotective therapies is being investigated due to its ability to modulate neuro-inflammatory responses.

In conclusion, N-(4-butylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide (CAS No. 862105-52